Cas no 923590-95-8 (4-bromo-2,3-dihydro-1H-isoindole hydrochloride)

4-bromo-2,3-dihydro-1H-isoindole hydrochloride structure
923590-95-8 structure
Product Name:4-bromo-2,3-dihydro-1H-isoindole hydrochloride
CAS No:923590-95-8
MF:C8H9BrClN
MW:234.520760297775
MDL:MFCD10700134
CID:93226
PubChem ID:44228644
Update Time:2025-08-03

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Bromoisoindoline hydrochloride
    • 3-BROMO-1H-ISOINDOLINE HYDROCHLORIDE
    • 4-Bromo-1H-isoindoline hydrochloride
    • 4-bromo-2,3-dihydro-1H-isoindole,hydrochloride
    • 4-BROMO-ISOINDOLINE HCL
    • 5-bromo-2,3-dihydro-1H-pyrrolo[2,3-b]pyridinecarboxylicacid
    • 4-Bromo-isoindoline hydrochloride
    • 4-Bromo-2,3-dihydro-1H-isoindole
    • 4-bromo-2,3-dihydro-1H-isoindole hydrochloride
    • 4-Bromoisoindoline HCl
    • C8H9BrClN
    • 1H-Isoindole, 4-bromo-2,3-dihydro-, hydrochloride (1:1)
    • 4-BROMO-1H-ISOINDOLINE
    • PubChem14849
    • 4-Bromoisoindoline, HCl
    • FQHLHVFOJBANKY-UHFFFAOYSA-N
    • CB0217
    • TRA0021
    • 4-bromo-2,3-dihydro-1H-isoindole;hydrochloride
    • DTXSID10657943
    • GS-3912
    • 923590-95-8
    • SCHEMBL2491595
    • W-205264
    • J-514547
    • 4-Bromoisoindoline hydrochloride, 95%
    • DB-079291
    • MFCD10700134
    • CS-W007793
    • SY006795
    • AKOS015843768
    • 4-bromo-2,3-dihydroisoindole hydrochloride
    • 4-Bromo-2,3-dihydro-1H-isoindole--hydrogen chloride (1/1)
    • AC-8756
    • EN300-141253
    • Z1715153806
    • 4-Bromoisoindolinehydrochloride
    • MDL: MFCD10700134
    • Inchi: 1S/C8H8BrN.ClH/c9-8-3-1-2-6-4-10-5-7(6)8;/h1-3,10H,4-5H2;1H
    • InChI Key: FQHLHVFOJBANKY-UHFFFAOYSA-N
    • SMILES: Cl.BrC1C2CNCC=2C=CC=1

Computed Properties

  • Exact Mass: 232.96100
  • Monoisotopic Mass: 232.961
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12

Experimental Properties

  • Color/Form: OFF-WHITE POWDER
  • Melting Point: 269-274 °C
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 12.03000
  • LogP: 3.31410
  • Vapor Pressure: No data available

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S22; S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-bromo-2,3-dihydro-1H-isoindole hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Hexane ;  -65 °C; 5 min, -70 °C
1.2 5 min, -70 °C
1.3 Solvents: Water ;  cooled
1.4 Reagents: (Dimethyl sulfide)trihydroboron Solvents: Toluene ;  10 min, 55 °C; 55 °C → 110 °C; overnight, 110 °C
1.5 Reagents: Hydrochloric acid Solvents: Isopropanol ;  75 °C
Reference
Synthesis of the HCV Protease Inhibitor Vaniprevir (MK-7009) Using Ring-Closing Metathesis Strategy
Kong, Jongrock; Chen, Cheng-yi; Balsells-Padros, Jaume; Cao, Yang; Dunn, Robert F.; et al, Journal of Organic Chemistry, 2012, 77(8), 3820-3828

Production Method 2

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Sodium borohydride Solvents: Tetrahydrofuran ;  5 min, rt
1.2 2 h, rt → 60 °C; 60 °C → rt
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  pH 12
Reference
Process and intermediates for preparing macrolactam peptidomimetic HCV protease inhibitors via ring-closing metathesis
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Boron trifluoride etherate ,  Sodium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → 70 °C; 8 h, 70 °C; 70 °C → 0 °C
1.2 Solvents: Methanol ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  pH 3 - 4, 0 °C; 0 °C → 70 °C; 8 h, 70 °C
Reference
Process for synthesis of HCV virus NS3/4A inhibitor intermediate
, China, , ,

Production Method 4

Reaction Conditions
Reference
Preparation method of 4-halogenated isoindoline hydrochloride
, China, , ,

Production Method 5

Reaction Conditions
Reference
Process and intermediates for preparing macrolactams
, United States, , ,

Production Method 6

Reaction Conditions
Reference
Processes for preparing protease inhibitors of hepatitis c virus
, United States, , ,

Production Method 7

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Dichloromethane ,  1,4-Dioxane ;  0 °C; 2 h, rt
Reference
Heterocyclic benzamide compounds as MLH1 and/or PMS2 proteins inhibitors and their preparation, pharmaceutical compositions and use in the treatment of cancer
, World Intellectual Property Organization, , ,

Production Method 8

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Isopropyl acetate ,  Chlorobenzene ,  Water ;  1 h, pH 7, rt; 5 min, pH 12, rt; 30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate ;  40 min, rt; rt → 90 °C; 3.5 h, 90 °C; 20 min, rt
1.3 Solvents: Chlorobenzene ;  90 °C
1.4 Reagents: Methanol ,  1-Chloroethyl 4-bromo-1,3-dihydro-2H-isoindole-2-carboxylate ;  15 min, rt; 2 h, rt → 65 °C; 30 min, reflux; 20 min, reflux
Reference
Processes for preparing macrocyclic compounds as hepatitis C virus protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 9

Reaction Conditions
1.1 Reagents: Formic acid Catalysts: Palladium Solvents: Ethanol ,  Water ;  2 - 3 h, 60 - 65 °C; 65 °C → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12 - 13, rt
1.3 Reagents: Hydrochloric acid ;  0 - 10 °C
Reference
Process for preparation of 4-haloisoindoline hydrochlorides
, China, , ,

Production Method 10

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Chlorobenzene ;  5 min, rt; 2 h, rt → 90 °C
Reference
Preparation of N-prolyl-1-aminocyclopropanecarboxylic acid peptides as HCV NS3 protease inhibitors
, United States, , ,

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min, rt
1.2 Reagents: 1-Chloroethyl chloroformate Solvents: Chlorobenzene ;  10 min, rt; 5 min, rt; 2 h, rt → 90 °C; 90 °C → rt
Reference
Preparation of macrocyclic peptides as HCV NS3 protease inhibitors
, World Intellectual Property Organization, , ,

Production Method 12

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethyl acetate ,  Water ;  30 min, rt
1.2 Solvents: Chlorobenzene ;  10 min, rt
1.3 Reagents: 1-Chloroethyl chloroformate ;  5 min, rt; 2 h, rt → 90 °C; 90 °C → rt
Reference
Preparation of macrocyclic compounds as HCV NS3 protease inhibitors
, United States, , ,

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Raw materials

4-bromo-2,3-dihydro-1H-isoindole hydrochloride Preparation Products

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